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Compound of Interest

4-Methyl-1-naphthaleneboronic
Compound Name: d
aci

Cat. No.: B028248

Technical Guide: 4-Methyl-1-naphthaleneboronic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and experimental insights into 4-Methyl-1-

naphthaleneboronic acid, a versatile organoboron compound pivotal in organic synthesis and
medicinal chemistry.

Core Compound Properties

4-Methyl-1-naphthaleneboronic acid is an essential building block in the development of
pharmaceuticals and advanced materials.[1] Its utility is most pronounced in Suzuki-Miyaura
coupling reactions, a cornerstone of modern organic chemistry for the formation of carbon-
carbon bonds.[1]

Below is a summary of its key quantitative data:
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Property Value References
Molecular Formula C11H11BO2 [1112][3]
Linear Formula CH3C10HeB(OH)2 [4]

Molecular Weight 186.01 g/mol [2][41[5]
Alternate Molecular Weight 186.02 g/mol [1][6]

CAS Number 103986-53-4 [11[21[3][4][6]
Melting Point 229-235 °C (decomposes) 41071

Experimental Protocol: Synthesis of 4-Methyl-1-
naphthaleneboronic Acid

The following protocol outlines a common method for the synthesis of 4-Methyl-1-
naphthaleneboronic acid, derived from experimental descriptions.[7] This procedure involves
a lithium-halogen exchange followed by borylation.

Materials:

e 1-bromo-4-methylnaphthalene
e Anhydrous ethyl ether

e n-Butyllithium (n-BuLi) in hexane
 Triisopropyl borate

e Magnesium sulfate (MgSOa4)

¢ Dichloromethane (CH2Cl2)
Procedure:

« Initial Reaction Setup: Dissolve 1-bromo-4-methylnaphthalene (1.5 g, 6.78 mmol) in
anhydrous ethyl ether (200 mL). Cool this solution to -78°C.[7]
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e Lithiation: Slowly add n-BuLi (1.7 M hexane solution, 10 mL) to the cooled solution, ensuring
the temperature is maintained at -78°C.[7]

» Warming and Stirring: After the addition of n-BulLi, allow the reaction mixture to gradually
warm to room temperature and stir for 2 hours.[7]

» Borylation: Cool the reaction mixture back down to -78°C. Quickly add a solution of
triisopropyl borate (4 g, 4.91 mL, 21.27 mmol) in ether (20 mL).[7]

o Workup: The ether extracts are combined and dried with MgSOa.[7]

 Purification: The solvent is removed by rotary evaporation. The resulting solid residue is
recrystallized with hot CH2Cl: to yield the final white solid product.[7]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Methyl-1-
naphthaleneboronic acid.

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Methyl-1-naphthaleneboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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